2-(3,5-Dichloro-phenyl)-2-methyl-propionic acid

• Molecular Formula: C10H10Cl2O2
• Molecular Weight: 233.09 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H10Cl2O2/c1-10(2,9(13)14)6-3-7(11)5-8(12)4-6/h3-5H,1-2H3,(H,13,14)
• InChI Key: ROCPJVPEURDFOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CC(=C1)Cl)Cl)C(=O)O

Description

2-(3,5-Dichloro-phenyl)-2-methyl-propionic acid is a useful research compound. Its molecular formula is C10H10Cl2O2 and its molecular weight is 233.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9.0 g (36 mmol) 2-(3,5-dichloro-phenyl)-2-methyl-propionic acid methyl ester in 40 ml ethanol 40 ml 2 N sodium hydroxide solution was added. After stirring for 4 hrs at RT 150 ml water was added and the solution washed twice with 200 ml Et2O. The aqueous phase was acidified with 25% hydrochloric acid solution and three times extracted with 150 ml CH2Cl2. The combined organic layers were dried (Na2SO4), filtered and evaporated to yield 8.3 g (97%) 2-(3,5-dichloro-phenyl)-2-methyl-propionic acid as a off-white solid.